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Compound of Interest

Compound Name: Ethyl 5-hydroxyhexanoate

Cat. No.: B1314002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Ethyl 5-hydroxyhexanoate, a valuable chiral intermediate in the synthesis of various

pharmaceuticals, including anti-Alzheimer's drugs.[1] Due to the limited availability of

experimentally determined data for this specific compound, this guide also includes data for the

related isomers, Ethyl 6-hydroxyhexanoate and Ethyl 3-hydroxyhexanoate, to provide a

comparative context for researchers. The guide details experimental protocols for the synthesis

and determination of key physical properties and includes a workflow visualization for its

chemical synthesis and characterization.

Core Physical Properties
The physical characteristics of Ethyl 5-hydroxyhexanoate and its isomers are crucial for their

application in research and drug development, influencing factors such as reaction kinetics,

purification techniques, and formulation. The following table summarizes the key physical

property data available.
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Property
Ethyl 5-
hydroxyhexanoate

Ethyl 6-
hydroxyhexanoate

Ethyl 3-
hydroxyhexanoate

Molecular Formula C₈H₁₆O₃[2] C₈H₁₆O₃[3] C₈H₁₆O₃

Molecular Weight 160.21 g/mol [2] 160.21 g/mol 160.21 g/mol

Boiling Point
213.44 °C @ 760

mmHg (estimated)[4]

127-128 °C @ 12

mmHg[3]

90-92 °C @ 14

mmHg[5][6]

Density Not available 0.985 g/mL at 25 °C[3]
0.974 g/mL at 25 °C[5]

[6]

Refractive Index

(n20/D)
Not available 1.437[3] 1.428[5][6]

Solubility in Water
17480 mg/L @ 25 °C

(estimated)[4]
Not available Insoluble in water[7]

Flash Point 78.3 °C (estimated)[4] >110 °C 94 °C (closed cup)[6]

logP (o/w) 0.947 (estimated)[4] 1.10220 1.117 (estimated)[8]

CAS Number 20266-62-0[4] 5299-60-5[3] 2305-25-1[8]

Experimental Protocols
Detailed methodologies are essential for the replication of synthesis and the accurate

measurement of physical properties. The following sections outline relevant experimental

protocols.

Synthesis of Ethyl 5-(S)-hydroxyhexanoate
A biocatalytic approach has been successfully employed for the synthesis of the (S)-

enantiomer of Ethyl 5-hydroxyhexanoate.[1] This method offers high yield and enantiomeric

excess.

Materials:

Ethyl 5-oxohexanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H16O3/c1-3-11-8(10)6-4-5-7(2)9/h7,9H,3-6H2,1-2H3
https://www.guidechem.com/dictionary/en/5299-60-5.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H16O3/c1-3-11-8(10)6-4-5-7(2)9/h7,9H,3-6H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1625091.html
https://www.guidechem.com/dictionary/en/5299-60-5.html
https://www.chemsynthesis.com/base/chemical-structure-4306.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w354503
https://www.guidechem.com/dictionary/en/5299-60-5.html
https://www.chemsynthesis.com/base/chemical-structure-4306.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w354503
https://www.guidechem.com/dictionary/en/5299-60-5.html
https://www.chemsynthesis.com/base/chemical-structure-4306.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w354503
http://www.thegoodscentscompany.com/data/rw1625091.html
https://graphviz.readthedocs.io/en/stable/manual.html
http://www.thegoodscentscompany.com/data/rw1625091.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w354503
http://www.thegoodscentscompany.com/data/rw1625091.html
https://www.thegoodscentscompany.com/data/rw1020221.html
http://www.thegoodscentscompany.com/data/rw1625091.html
https://www.guidechem.com/dictionary/en/5299-60-5.html
https://www.thegoodscentscompany.com/data/rw1020221.html
https://www.benchchem.com/product/b1314002?utm_src=pdf-body
https://www.researchgate.net/publication/11997144_Biochemical_approaches_to_the_synthesis_of_ethyl_5-S-hydroxyhexanoate_and_5-S-hydroxyhexanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pichia methanolica (SC 16116)

Appropriate buffer solution and growth medium for the microorganism

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Standard laboratory glassware and equipment for microbial fermentation and chemical

extraction.

Procedure:

Cultivation of Pichia methanolica: The microorganism is cultivated in a suitable nutrient-rich

medium under optimal temperature and aeration conditions to achieve sufficient biomass.

Biocatalytic Reduction: Ethyl 5-oxohexanoate is added to the microbial culture. The

enzymatic machinery of Pichia methanolica reduces the ketone to the corresponding (S)-

alcohol. The reaction is monitored for completion using techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Extraction: Once the reaction is complete, the mixture is centrifuged to separate the

biomass. The supernatant is then extracted with an organic solvent like ethyl acetate.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure to yield the crude

product.

Further Purification: The crude Ethyl 5-(S)-hydroxyhexanoate can be further purified by

column chromatography on silica gel to achieve high purity.

Determination of Boiling Point (Microscale Method)
The boiling point of a liquid can be determined on a small scale using the Thiele tube method.

[9]
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Small sample of Ethyl 5-hydroxyhexanoate (a few drops)

Capillary tube (sealed at one end)

Thermometer

Small test tube

Thiele tube filled with mineral oil

Bunsen burner or other heat source

Procedure:

A small amount of the liquid is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open end

of the capillary tube.

The heat is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[9]

Visualizations
To illustrate the logical flow of producing and verifying the properties of Ethyl 5-
hydroxyhexanoate, the following diagrams are provided.
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Caption: Workflow for the synthesis and characterization of Ethyl 5-hydroxyhexanoate.
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Caption: Logical relationship of experimental steps for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1314002?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/11997144_Biochemical_approaches_to_the_synthesis_of_ethyl_5-S-hydroxyhexanoate_and_5-S-hydroxyhexanenitrile
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H16O3/c1-3-11-8(10)6-4-5-7(2)9/h7,9H,3-6H2,1-2H3
https://www.guidechem.com/dictionary/en/5299-60-5.html
http://www.thegoodscentscompany.com/data/rw1625091.html
https://www.chemsynthesis.com/base/chemical-structure-4306.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w354503
https://graphviz.readthedocs.io/en/stable/manual.html
https://www.thegoodscentscompany.com/data/rw1020221.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1314002#physical-properties-of-ethyl-5-hydroxyhexanoate
https://www.benchchem.com/product/b1314002#physical-properties-of-ethyl-5-hydroxyhexanoate
https://www.benchchem.com/product/b1314002#physical-properties-of-ethyl-5-hydroxyhexanoate
https://www.benchchem.com/product/b1314002#physical-properties-of-ethyl-5-hydroxyhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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